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Compound of Interest

Compound Name:
Triethyl 2-fluoro-2-

phosphonoacetate

Cat. No.: B1302008 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for

researchers, scientists, and drug development professionals working with Triethyl 2-fluoro-2-
phosphonoacetate. The following procedural guidance is designed to ensure safe laboratory

practices and mitigate risks associated with this compound.

Chemical Identifier:

Name: Triethyl 2-fluoro-2-phosphonoacetate

CAS Number: 2356-16-3[1][2][3]

Molecular Formula: C8H16FO5P[2]

Molecular Weight: 242.18 g/mol [1][2]

Hazard Identification: Triethyl 2-fluoro-2-phosphonoacetate is classified as a warning-level

hazardous substance. It is known to cause skin irritation, serious eye irritation, and may cause

respiratory irritation.[1]
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Hazard Classification Code Description

Skin Irritation H315 Causes skin irritation.[1]

Eye Irritation H319
Causes serious eye irritation.

[1]

Specific target organ toxicity —

single exposure
H335

May cause respiratory

irritation.[1]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling Triethyl 2-
fluoro-2-phosphonoacetate to prevent exposure.

PPE Category Specification Rationale

Eye Protection
Safety glasses with side

shields or goggles.[4]

Protects against splashes and

eye contact, which can cause

serious irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Prevents skin contact, which

can lead to irritation.[1] Gloves

should be inspected before

use and disposed of properly

after handling.[5]

Respiratory Protection
Type ABEK (EN14387)

respirator filter or equivalent.[1]

Necessary when working in

areas with inadequate

ventilation or when there is a

risk of inhaling vapors or mists.

Body Protection
Laboratory coat or impervious

clothing.

Protects against accidental

spills and contamination of

personal clothing.[5]

Operational Plan: Handling and Storage
Handling:
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Preparation: Ensure a well-ventilated work area, such as a chemical fume hood.[6]

Personal Protective Equipment: Don all required PPE as specified in the table above.

Dispensing: Avoid direct contact with the substance. Use appropriate tools for transfer.

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling.[5]

Storage:

Store in a tightly closed container in a dry, well-ventilated place.[5]

Keep away from heat, sparks, open flames, and hot surfaces.

Recommended storage temperature is 4°C.[4]

Disposal Plan
All waste containing Triethyl 2-fluoro-2-phosphonoacetate must be treated as hazardous

waste.

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and

sealed container.

Container Management: Do not mix with other waste.[5] Handle uncleaned containers as

you would the product itself.[5]

Disposal: Dispose of the waste through a licensed disposal company in accordance with

local, state, and federal regulations.[5]

Emergency Procedures
Spill Response Workflow:
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Immediate Actions

Assessment

Containment & Cleanup

Decontamination

Evacuate Spill Area

Alert Others in the Vicinity

Ensure Adequate Ventilation

Assess Spill Size and Risk

Don Appropriate PPE

If spill is manageable

Contain Spill with Inert Absorbent Material

Collect and Place in a Sealed Container for Disposal

Decontaminate the Area

Dispose of Waste as Hazardous

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill of Triethyl 2-fluoro-2-
phosphonoacetate.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[7] Seek medical

attention if irritation persists.

Skin Contact

Remove contaminated clothing. Wash skin

thoroughly with soap and plenty of water.[7]

Seek medical advice if irritation occurs.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration.[4][7] Seek medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[8] Never give anything by mouth to an

unconscious person.[7][8] Call a physician

immediately.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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